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Compound of Interest

Compound Name: 2-Hexyl-2-decenal

Cat. No.: B12085729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Hexyl-2-decenal, a fragrance

ingredient with a characteristic fatty and waxy odor profile. This document outlines its chemical

properties, potential applications in fragrance formulations, and detailed protocols for its

analytical and sensory evaluation.

Introduction to 2-Hexyl-2-decenal
2-Hexyl-2-decenal is an aliphatic aldehyde that contributes a unique fatty, waxy, and slightly

green character to fragrance compositions. Its high molecular weight suggests it may also

function as a middle to base note, potentially enhancing the longevity of a scent. It is

recognized as a flavoring substance by the Flavor and Extract Manufacturers Association

(FEMA), with the assigned number 4786.[1][2][3][4] While some suppliers indicate its use in

flavors and fragrances, others state it is "not for fragrance use," highlighting the importance of

consulting current regulatory guidelines and conducting thorough safety assessments before

commercial application.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Hexyl-2-decenal is presented in

Table 1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12085729?utm_src=pdf-interest
https://www.benchchem.com/product/b12085729?utm_src=pdf-body
https://www.benchchem.com/product/b12085729?utm_src=pdf-body
https://www.benchchem.com/product/b12085729?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1027001.html
https://www.scientificlabs.co.uk/product/other-flavours-and-fragrances/W478620-SAMPLE-K
https://www.femaflavor.org/flavor-library/2-hexyl-2-decenal
https://www.sigmaaldrich.com/US/en/product/aldrich/w478620
https://www.thegoodscentscompany.com/data/rw1027001.html
https://www.benchchem.com/product/b12085729?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name 2-Hexyl-2-decenal Internal

Synonyms 2-Hexyldec-2-enal [1]

CAS Number 13893-39-5 [1][2][3][4]

FEMA Number 4786 [1][2][3][4]

Molecular Formula C₁₆H₃₀O [1][4]

Molecular Weight 238.41 g/mol [4]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[1]

Odor Profile Fatty, waxy [1][2][4]

Solubility
Soluble in alcohol; Insoluble in

water
[1]

Purity
≥95% (mixture of cis and trans

isomers)
[1][4]

Stabilizers
May contain BHA (Butylated

hydroxyanisole)
[2]

Applications in Fragrance Formulations
Due to its characteristic odor profile, 2-Hexyl-2-decenal can be utilized in various ways within a

fragrance formulation:

Modifier in Floral Accords: The fatty, waxy character can add depth and a naturalistic, slightly

indolic quality to white floral fragrances like jasmine, tuberose, and gardenia.

Enhancer of Green Notes: In green or leafy fragrance compositions, it can provide a richer,

more complex, and less sharp green sensation.

Component of Animalic and Musky Accords: Its skin-like, fatty quality can contribute to the

warmth and sensuality of musk, amber, and other animalic fragrance profiles.
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Fixative Properties: Due to its relatively high molecular weight, it is expected to have a lower

volatility and could act as a fixative, helping to prolong the perception of other, more volatile

fragrance ingredients.

Recommended Usage Levels
Precise usage levels for 2-Hexyl-2-decenal in fragrance concentrates are not widely

published. However, based on information for structurally related aldehydes and general

industry practices for potent ingredients, a starting concentration for evaluation in a fragrance

concentrate could range from 0.01% to 0.5%. A patent for hexenal derivatives suggests a

usage level of 0.01 to 2% by weight in the final consumer product. It is highly recommended to

perform incremental dosing studies to determine the optimal concentration for the desired

olfactory effect.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity and Identification
This protocol outlines the analysis of 2-Hexyl-2-decenal to confirm its identity and purity.

Table 2: GC-MS Parameters for 2-Hexyl-2-decenal Analysis
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Parameter Setting

Gas Chromatograph Agilent 7890B GC System or equivalent

Mass Spectrometer Agilent 5977B MSD or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent non-polar column

Injection Mode Split (Split ratio 50:1)

Injection Volume 1 µL

Injector Temperature 250°C

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program
Initial 50°C, hold for 2 min, ramp to 280°C at

10°C/min, hold for 5 min

MS Transfer Line Temp. 280°C

Ion Source Temperature 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 35 - 400 amu

Data Analysis

Comparison of the resulting mass spectrum with

a reference library (e.g., NIST) and calculation

of peak area percentage for purity assessment.

Headspace GC-MS for Volatility and Performance
Analysis
This protocol is designed to assess the volatility of 2-Hexyl-2-decenal from a product matrix

(e.g., a hydroalcoholic solution or a lotion base).[5][6]

Table 3: Headspace GC-MS Parameters
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Parameter Setting

Headspace Sampler PerkinElmer TurboMatrix HS or equivalent

Sample Preparation

Accurately weigh 1g of the product containing 2-

Hexyl-2-decenal into a 20 mL headspace vial

and seal.

Incubation Temperature 80°C

Incubation Time 30 minutes

Vial Pressurization 10 psi with Helium for 0.5 min

Injection Volume 1 mL of headspace gas

GC-MS System As described in Table 2

Data Analysis

The peak area of 2-Hexyl-2-decenal is

measured at different time points to evaluate its

release profile. A smaller peak area over time

indicates higher volatility.

Sensory Evaluation of Fragrance Formulations
A trained sensory panel can be used to evaluate the olfactory properties of 2-Hexyl-2-decenal
in a fragrance blend.[7][8][9][10]

Objective: To determine the odor profile and intensity of a fragrance formulation containing 2-
Hexyl-2-decenal.

Panelists: A panel of 10-15 trained individuals with demonstrated olfactory acuity.

Materials:

Fragrance formulation with 2-Hexyl-2-decenal.

Control fragrance formulation without 2-Hexyl-2-decenal.

Odor-free smelling strips.
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Unscented lotion base (if evaluating in a product).

Data collection forms or software.

Procedure:

Preparation: Dip smelling strips into the fragrance oils for a standardized duration (e.g., 2

seconds) to a consistent depth. If evaluating in a lotion, apply a pre-determined amount to a

designated area on the forearm.

Evaluation: Panelists evaluate the samples in a well-ventilated, odor-neutral room. The order

of sample presentation should be randomized and blinded.

Odor Profile Description: Panelists describe the perceived odor characteristics at different

time points (e.g., immediately after application, after 30 minutes, and after 4 hours) to assess

the top, middle, and base notes.

Intensity Rating: Panelists rate the overall fragrance intensity and the intensity of specific

attributes (e.g., "fatty," "waxy," "green") on a labeled magnitude scale (e.g., 0 = not

perceptible, 10 = extremely strong).

Data Analysis: The collected data is statistically analyzed to determine significant differences

in odor profile and intensity between the control and the sample containing 2-Hexyl-2-
decenal.

Stability Assessment
Aldehydes, particularly unsaturated aldehydes, can be susceptible to oxidation and

polymerization, which may lead to discoloration and changes in odor.[11][12] The stability of 2-
Hexyl-2-decenal in a cosmetic base should be evaluated.

Protocol:

Prepare the final cosmetic formulation containing 2-Hexyl-2-decenal.

Store samples under various conditions:

Elevated temperature (e.g., 40°C) for 3 months (accelerated stability).
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Room temperature (e.g., 25°C) with exposure to light.

Room temperature in the dark (control).

Freeze-thaw cycles (e.g., -10°C to 25°C for 3 cycles).[13]

At specified time points (e.g., 1, 2, and 3 months), evaluate the samples for changes in color,

odor, pH, and viscosity.

Perform GC-MS analysis to quantify the concentration of 2-Hexyl-2-decenal and identify any

degradation products.

Olfactory Signaling Pathway
The perception of aliphatic aldehydes like 2-Hexyl-2-decenal is initiated by their interaction

with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. The carbon chain length and the presence of the aldehyde functional group are

critical determinants of which ORs are activated. Some evidence suggests that aldehydes may

be detected in their hydrated gem-diol form. Upon binding, a conformational change in the OR

triggers a G-protein-coupled signaling cascade, leading to the generation of second

messengers (e.g., cAMP), opening of ion channels, depolarization of the neuron, and

transmission of an electrical signal to the olfactory bulb in the brain for processing.

Nasal Mucus Olfactory Sensory Neuron

2-Hexyl-2-decenal

Odorant-Binding
Protein (OBP)

Binding

Gem-diol form

Hydration

Olfactory
Receptor (OR)
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Binding

G-proteinActivation Adenylyl
Cyclase (AC)
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Caption: Generalized olfactory signaling pathway for an aliphatic aldehyde.
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Experimental and Logical Workflows

Preparation & Formulation

Analysis

Data Interpretation

Source 2-Hexyl-2-decenal
(≥95% purity)

Formulate into Test Base
(e.g., Ethanol, Lotion)

GC-MS Purity CheckHeadspace GC-MS
(Volatility)

Sensory Panel Evaluation
(Odor Profile & Intensity)

Stability Testing
(Accelerated & Real-time)

Prepare Control Base
(without 2-Hexyl-2-decenal)

Purity & Identity
ConfirmationVolatility Profile Odor Contribution &

LongevityShelf-life Estimation

Application Notes &
Recommendations
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Caption: Workflow for the evaluation of 2-Hexyl-2-decenal.

Disclaimer: The information provided in these application notes is for research and

development purposes only. It is the responsibility of the user to ensure compliance with all

applicable laws and regulations regarding the use of this ingredient in consumer products. A

thorough safety and regulatory review is essential before any commercial application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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